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Compound of Interest

Compound Name: 2,3,6-Trichlorobenzoic acid

Cat. No.: B165525 Get Quote

An In-depth Technical Guide on 2,3,6-Trichlorobenzoic Acid

This technical guide provides a comprehensive overview of the fundamental physicochemical

properties of 2,3,6-Trichlorobenzoic acid, tailored for researchers, scientists, and

professionals in drug development.

Core Physicochemical Data
2,3,6-Trichlorobenzoic acid, a member of the chlorobenzoic acid class, is a synthetic auxin

historically used as a post-emergence herbicide.[1] Its chemical identity is defined by a benzoic

acid core with chlorine atoms substituted at the 2, 3, and 6 positions of the benzene ring.[1]

Quantitative Physicochemical Properties
The key quantitative data for 2,3,6-Trichlorobenzoic acid are summarized in the table below

for ease of reference and comparison.
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Property Value Source

Chemical Formula C₇H₃Cl₃O₂ [2][3][4]

Molecular Weight 225.46 g/mol [3]

Molar Mass 225.45 g·mol⁻¹ [2]

CAS Registry Number 50-31-7 [4]

Appearance Colorless crystalline powder [2]

Odor Odorless [2]

Chemical Structure
The structural arrangement of atoms within the 2,3,6-Trichlorobenzoic acid molecule is

crucial for understanding its chemical behavior and interactions.
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Chemical Structure of 2,3,6-Trichlorobenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,3,6-Trichlorobenzoic acid | C7H3Cl3O2 | CID 5759 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 2,3,6-Trichlorobenzoic acid - Wikipedia [en.wikipedia.org]

3. scbt.com [scbt.com]

4. Benzoic acid, 2,3,6-trichloro- [webbook.nist.gov]

To cite this document: BenchChem. [2,3,6-Trichlorobenzoic acid molecular weight and
chemical formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165525#2-3-6-trichlorobenzoic-acid-molecular-
weight-and-chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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